Cas no 830341-05-4 (2-Pyrrolidinemethanol, 1-(2-azido-5-chlorobenzoyl)-, (2S)-)

• Product name: 2-Pyrrolidinemethanol, 1-(2-azido-5-chlorobenzoyl)-, (2S)-
• CAS No: 830341-05-4
• MF: C₁₂H₁₃N₄O₂Cl
• MW: 280.71022
• CID: 678925
• PubChem ID: 71416496

2-Pyrrolidinemethanol, 1-(2-azido-5-chlorobenzoyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 1-(2-azido-5-chlorobenzoyl)-, (2S)-
• (2-azido-5-chlorophenyl)-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• DTXSID40835878
• (2-Azido-5-chlorophenyl)[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• 830341-05-4

• Inchi： InChI=1S/C12H13ClN4O2/c13-8-3-4-11(15-16-14)10(6-8)12(19)17-5-1-2-9(17)7-18/h3-4,6,9,18H,1-2,5,7H2/t9-/m0/s1
• InChI Key： OQDXMIWHZWUEMN-VIFPVBQESA-N
• SMILES： C1CC(N(C1)C(=O)C2=C(C=CC(=C2)Cl)N=[N+]=[N-])CO

Computed Properties

• Exact Mass: 280.0727034g/mol
• Monoisotopic Mass: 280.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.9Ų